Cas no 2137899-43-3 (methyl 4-(5-chlorothiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(5-chlorothiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2137899-43-3
• MF: C₁₀H₉ClN₂O₃S
• MW: 272.708060026169
• CID: 5879219
• PubChem ID: 165788333
• Update Time: 2025-05-19

methyl 4-(5-chlorothiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-767187
• methyl 4-(5-chlorothiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate
• 2137899-43-3

• Inchi： 1S/C10H9ClN2O3S/c1-13-9(14)7(5-3-4-6(11)17-5)8(12-13)10(15)16-2/h3-4,12H,1-2H3
• InChI Key： ITMAHUFOTRHTOU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C(N(C)NC=2C(=O)OC)=O)S1

Computed Properties

• Exact Mass: 272.0022410g/mol
• Monoisotopic Mass: 272.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.9Ų

Additional information on methyl 4-(5-chlorothiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate

Methyl 4-(5-chlorothiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2137899-43-3): A Comprehensive Overview

Methyl 4-(5-chlorothiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2137899-43-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a 5-chlorothiophen-2-yl moiety and a 5-hydroxy group in its molecular framework suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

The synthesis and characterization of this compound have been the focus of several recent studies, highlighting its role in the development of novel therapeutic agents. The methyl 4-(5-chlorothiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate structure exhibits a rich chemical diversity that can be exploited for designing molecules with enhanced pharmacological properties. Researchers have been particularly interested in its potential as a scaffold for kinase inhibitors, given the pyrazole core's ability to modulate enzyme activity effectively.

In recent years, there has been a surge in the exploration of heterocyclic compounds for their therapeutic potential. The 5-chlorothiophen-2-yl group, in particular, has been shown to enhance binding affinity and selectivity in drug candidates. This has led to the investigation of derivatives such as methyl 4-(5-chlorothiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate as potential treatments for various diseases, including cancer and inflammatory disorders.

The< strong> 5-hydroxy functional group in the molecule also plays a crucial role in its biological activity. Hydroxyl groups are known to participate in hydrogen bonding, which can significantly influence the binding interactions between a drug and its target. This feature makes methyl 4-(5-chlorothiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate a promising candidate for further pharmacological studies.

Several computational studies have been conducted to understand the molecular interactions of this compound. These studies have revealed that the< strong> 5-chlorothiophen-2-yl moiety can form stable complexes with biological targets, suggesting its potential as an inhibitor or modulator. Additionally, the< strong> 5-hydroxy group has been found to enhance solubility and bioavailability, which are critical factors for drug development.

The< strong>methyl 4-(5-chlorothiophen-2-yl)-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate compound has also been explored in vitro for its potential anti-inflammatory properties. Preliminary studies have shown that it can modulate inflammatory pathways by interacting with key enzymes and receptors. These findings are particularly intriguing given the high prevalence of inflammatory diseases worldwide.

In conclusion, methyl 4-(5-chlorothiophen-2-yli)-l-methyl-lH-pyrazole-l3-carboxylate, with CAS number2137899433, represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.